molecular formula C14H28ClN3O2 B1341747 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride CAS No. 205059-39-8

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride

Cat. No. B1341747
CAS RN: 205059-39-8
M. Wt: 305.84 g/mol
InChI Key: AOYGSFPZGUVWJN-UHFFFAOYSA-N
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Description

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride is an organic compound that consists of a six-membered ring containing two opposing nitrogen atoms . It is used as a precursor in the synthesis of synthetic drugs and as a building block for the preparation of selective ligands . It is also used in the development of PROTACs for targeted protein degradation .


Synthesis Analysis

The synthesis of piperazine derivatives, including 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride, involves various methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group .


Molecular Structure Analysis

The molecular formula of 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride is C14H27N3O2 . The molecular weight is 269.38 .

Scientific Research Applications

PROTAC Development

This compound is used as a semi-flexible linker in the development of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are a new class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .

Targeted Protein Degradation

It is also used in the field of targeted protein degradation . This is a process where unwanted proteins are marked for destruction by the cell’s natural protein degradation machinery .

Thalidomide-based PROTACs Development

The compound is a functionalized cereblon ligand for the development of Thalidomide-based PROTACs . Thalidomide is a medication used to treat a number of cancers and skin conditions .

Peptide Coupling Reactions

It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . This is a key step in the synthesis of many pharmaceuticals .

Reductive Amination

The compound is amenable for linker attachment via reductive amination . Reductive amination is a form of amination that involves the conversion of a carbonyl group to an amine via an intermediate imine .

Protein Degrader Library

It serves as a basic building block for making a protein degrader library . These libraries are collections of molecules designed to induce the degradation of various target proteins .

Antitumor Agents

The compound is used as a reagent in the preparation of Wee1 inhibitors, which are used as antitumor agents . Wee1 is a nuclear kinase, and its inhibition can lead to uncontrolled cell division and ultimately cell death, making it a target for cancer treatment .

Safety and Hazards

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride may cause serious eye irritation and respiratory irritation .

Future Directions

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride is useful for PROTAC development for targeted protein degradation . Incorporation of rigidity into the linker region of PROTACs may impact degradation kinetics as well as ADMET properties of PROTACs .

properties

IUPAC Name

tert-butyl 4-piperazin-1-ylpiperidine-1-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H27N3O2.ClH/c1-14(2,3)19-13(18)17-8-4-12(5-9-17)16-10-6-15-7-11-16;/h12,15H,4-11H2,1-3H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOYGSFPZGUVWJN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)N2CCNCC2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H28ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20590458
Record name tert-Butyl 4-(piperazin-1-yl)piperidine-1-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20590458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.84 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride

CAS RN

205059-39-8
Record name tert-Butyl 4-(piperazin-1-yl)piperidine-1-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20590458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 205059-39-8
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